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Compound of Interest

Compound Name:
(2-Methyl-1,3-thiazol-5-

yl)methanol

Cat. No.: B1252200 Get Quote

(2-Methyl-1,3-thiazol-5-yl)methanol: A Technical
Guide
CAS Number: 56012-38-5

This technical guide provides a comprehensive overview of (2-Methyl-1,3-thiazol-5-
yl)methanol, a heterocyclic compound of interest to researchers, scientists, and professionals

in drug development. This document outlines its chemical and physical properties, safety

information, a representative synthesis protocol, and its current understanding within the

context of medicinal chemistry.

Chemical and Physical Properties
(2-Methyl-1,3-thiazol-5-yl)methanol is a substituted thiazole derivative. While extensive

experimental data on its physical properties are not readily available in the public domain,

computed properties provide valuable estimates.
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Property Value Source

Molecular Formula C₅H₇NOS PubChem[1]

Molecular Weight 129.18 g/mol PubChem[1]

CAS Number 56012-38-5 PubChem[1]

IUPAC Name
(2-methyl-1,3-thiazol-5-

yl)methanol
PubChem[1]

SMILES CC1=NC=C(S1)CO PubChem[1]

InChI
InChI=1S/C5H7NOS/c1-4-6-2-

5(3-7)8-4/h2,7H,3H2,1H3
PubChem[1]

InChIKey
UGNOVENEUBRGNI-

UHFFFAOYSA-N
PubChem[1]

Note: Experimental data for properties such as melting point, boiling point, and solubility are

not consistently reported in publicly available literature. The values presented are primarily

computed estimates.

Safety and Handling
(2-Methyl-1,3-thiazol-5-yl)methanol is classified as a hazardous substance.[1]

GHS Hazard Statements:

H318: Causes serious eye damage.[1]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER/doctor.
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It is imperative to handle this compound in a well-ventilated laboratory setting, utilizing

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.

Synthesis
A common synthetic route to (2-Methyl-1,3-thiazol-5-yl)methanol involves the reduction of a

corresponding ester, such as methyl 2-methylthiazole-5-carboxylate.

Experimental Protocol: Reduction of Methyl 2-
methylthiazole-5-carboxylate
This protocol is a representative example and may require optimization based on laboratory

conditions and available reagents.

Materials:

Methyl 2-methylthiazole-5-carboxylate

Lithium aluminum hydride (LiAlH₄)

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether

Saturated aqueous solution of sodium sulfate (Na₂SO₄)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Reflux condenser

Dropping funnel

Ice bath
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Separatory funnel

Rotary evaporator

Procedure:

In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF).

Cool the suspension in an ice bath.

Dissolve methyl 2-methylthiazole-5-carboxylate in anhydrous THF.

Add the solution of the ester dropwise to the cooled LiAlH₄ suspension via a dropping funnel,

maintaining a low temperature.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature. The reaction progress can be monitored by thin-layer chromatography

(TLC).

Upon completion, cautiously quench the reaction by the slow, dropwise addition of a

saturated aqueous solution of sodium sulfate.

Filter the resulting mixture to remove the inorganic salts.

Wash the filter cake with diethyl ether.

Combine the filtrate and the washings, and dry the organic layer over anhydrous magnesium

sulfate (MgSO₄).

Filter to remove the drying agent, and concentrate the filtrate under reduced pressure using

a rotary evaporator to yield the crude product.

The crude (2-Methyl-1,3-thiazol-5-yl)methanol can be purified by column chromatography

on silica gel.
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Start Materials:
- Methyl 2-methylthiazole-5-carboxylate

- LiAlH₄

- Anhydrous THF

Suspend LiAlH₄ in anhydrous THF
and cool in an ice bath.

Dissolve ester in
anhydrous THF.

Dropwise addition of
ester solution to LiAlH₄ suspension.

Stir at room temperature
(Monitor by TLC).

Quench with saturated
aqueous Na₂SO₄ solution.

Filter and wash with
diethyl ether.

Dry organic layer
(anhydrous MgSO₄).

Filter and concentrate
under reduced pressure.

Purify by column
chromatography.

Final Product:
(2-Methyl-1,3-thiazol-5-yl)methanol

Click to download full resolution via product page

A generalized workflow for the synthesis of (2-Methyl-1,3-thiazol-5-yl)methanol.

Applications in Drug Development
The thiazole ring is a prominent scaffold in medicinal chemistry, found in a wide array of

biologically active compounds. While specific signaling pathways for (2-Methyl-1,3-thiazol-5-
yl)methanol are not well-documented, its structural motifs suggest potential applications as a

building block in the synthesis of larger, more complex molecules with therapeutic potential.

Thiazole derivatives have been investigated for a broad spectrum of activities, including

antimicrobial, anti-inflammatory, and anticancer properties.

The hydroxymethyl group at the 5-position of (2-Methyl-1,3-thiazol-5-yl)methanol serves as a

versatile handle for further chemical modifications, allowing for the introduction of various

functional groups to explore structure-activity relationships (SAR) in drug discovery programs.
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Logical relationship of the structural components to potential applications.

Conclusion
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(2-Methyl-1,3-thiazol-5-yl)methanol is a valuable heterocyclic building block with potential for

applications in medicinal chemistry and drug discovery. While a comprehensive experimental

dataset for its physical properties is yet to be established in the public literature, its synthesis is

achievable through standard laboratory procedures. Further research into the biological

activities and potential signaling pathway interactions of this compound and its derivatives is

warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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